Cas no 74599-36-3 ((4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile)

(4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with an amino group and a thioacetonitrile moiety. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The presence of both nucleophilic (amino) and electrophilic (cyano) sites enables selective reactivity, facilitating the construction of complex heterocyclic frameworks. Its thioether linkage enhances stability while allowing further derivatization. The compound’s well-defined reactivity profile makes it valuable for designing biologically active molecules or metal-chelating ligands. High purity grades are available to ensure consistent performance in research and industrial processes.

(4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile structure

74599-36-3 structure

Product Name:(4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile

CAS No:74599-36-3

MF:C₄H₅N₅S

MW:155.180997610092

MDL:MFCD06803473

CID:3029848

Update Time:2025-05-27

(4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile Chemical and Physical Properties

Names and Identifiers

- [(4-氨基-4H-1,2,4-三唑-3-基)硫代]乙腈
- [(4-Amino-4H-1,2,4-triazol-3-yl)thio]acetonitrile
- 2-[(4-amino-1,2,4-triazol-3-yl)sulfanyl]acetonitrile
- [(4-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile
- 2-[(4-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile
- STL163466
- 2-((4-Amino-4H-1,2,4-triazol-3-yl)thio)acetonitrile
- acetonitrile, [(4-amino-4H-1,2,4-triazol-3-yl)thio]-
- (4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile
- MDL： MFCD06803473
- Inchi： 1S/C4H5N5S/c5-1-2-10-4-8-7-3-9(4)6/h3H,2,6H2
- InChI Key： LLCMUFXUIVYZSL-UHFFFAOYSA-N
- SMILES： S(CC#N)C1=NN=CN1N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 151
XLogP3: -0.2
Topological Polar Surface Area: 106

(4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A294640-100mg	[(4-Amino-4H-1,2,4-triazol-3-yl)thio]acetonitrile	74599-36-3		100mg	$ 185.00	2022-05-31
TRC	A294640-250mg	[(4-Amino-4H-1,2,4-triazol-3-yl)thio]acetonitrile	74599-36-3		250mg	$ 380.00	2022-05-31
TRC	A294640-500mg	[(4-Amino-4H-1,2,4-triazol-3-yl)thio]acetonitrile	74599-36-3		500mg	$ 600.00	2022-05-31
abcr	AB378240-500 mg	[(4-Amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile	74599-36-3		500MG	€313.80	2023-01-15
abcr	AB378240-1 g	[(4-Amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile	74599-36-3		1 g	€406.00	2023-07-19
abcr	AB378240-5 g	[(4-Amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile	74599-36-3		5 g	€1,074.00	2023-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1397148-250mg	2-((4-Amino-4H-1,2,4-triazol-3-yl)thio)acetonitrile	74599-36-3	95%	250mg	￥1497.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1397148-1g	2-((4-Amino-4H-1,2,4-triazol-3-yl)thio)acetonitrile	74599-36-3	95%	1g	￥4031.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1397148-5g	2-((4-Amino-4H-1,2,4-triazol-3-yl)thio)acetonitrile	74599-36-3	95%	5g	￥11232.00	2024-07-28
abcr	AB378240-500mg	[(4-Amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile; .	74599-36-3		500mg	€333.00	2025-04-16